Cas no 2137981-83-8 ({4H-thiochromeno3,4-d1,2oxazol-3-yl}methanethiol)

• Product Name: {4H-thiochromeno3,4-d1,2oxazol-3-yl}methanethiol
• CAS No: 2137981-83-8
• MF: C₁₁H₉NOS₂
• MW: 235.325259923935
• MDL: MFCD31594651
• CID: 5603046
• PubChem ID: 165480721
• Update Time: 2025-07-08

{4H-thiochromeno3,4-d1,2oxazol-3-yl}methanethiol Chemical and Physical Properties

Names and Identifiers

• {4H-thiochromeno[3,4-d][1,2]oxazol-3-yl}methanethiol
• EN300-1117119
• 2137981-83-8
• {4H-thiochromeno3,4-d1,2oxazol-3-yl}methanethiol

• MDL： MFCD31594651
• Inchi： 1S/C11H9NOS2/c14-5-9-8-6-15-10-4-2-1-3-7(10)11(8)13-12-9/h1-4,14H,5-6H2
• InChI Key： MGKYLSAVMITUQF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C(C(CS)=NO2)C1

Computed Properties

• Exact Mass: 235.01255626g/mol
• Monoisotopic Mass: 235.01255626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on {4H-thiochromeno3,4-d1,2oxazol-3-yl}methanethiol

{4H-thiochromeno[3,4-d]1,2-oxazol-3-yl}methanethiol (CAS No. 2137981-83-8): A Comprehensive Overview

{4H-thiochromeno[3,4-d]1,2-oxazol-3-yl}methanethiol is a highly specialized organic compound with the CAS registry number 2137981-83-8. This compound belongs to the class of sulfur-containing heterocyclic compounds, which have garnered significant attention in recent years due to their unique chemical properties and potential applications in various fields. The compound's structure features a thiochromene ring fused with a 1,2-oxazole moiety, making it a member of the thiochromeno[3,4-d]oxazole family. The presence of the methanethiol group further enhances its reactivity and functional versatility.

Recent studies have highlighted the importance of sulfur-containing heterocycles in drug discovery and materials science. For instance, compounds like {4H-thiochromeno[3,4-d]1,2-oxazol-3-yl}methanethiol have been explored for their potential as antioxidants, anti-inflammatory agents, and even as building blocks for advanced materials. The sulfur atom in the molecule plays a crucial role in stabilizing the conjugated system, which is essential for its electronic properties. This makes it a promising candidate for applications in optoelectronics and organic electronics.

The synthesis of {4H-thiochromeno[3,4-d]1,2-oxazol-3-yl}methanethiol involves a multi-step process that typically includes cyclization reactions and sulfur incorporation. Researchers have optimized these synthesis pathways to improve yield and purity, making the compound more accessible for further studies. The compound's stability under various conditions has also been extensively investigated, revealing its suitability for use in both laboratory and industrial settings.

In terms of biological activity, {4H-thiochromeno[3,4-d]1,2-oxazol-3-yl}methanethiol has shown potential as an antioxidant agent. Its ability to scavenge free radicals makes it a valuable compound in the development of therapeutic agents targeting oxidative stress-related diseases. Recent studies have also explored its anti-inflammatory properties, suggesting its potential role in treating conditions such as arthritis and neurodegenerative disorders.

The structural uniqueness of {4H-thiochromeno[3,4-d]1,2-oxazol-3-yl}methanethiol also lends itself to applications in materials science. Its conjugated system allows for efficient electron delocalization, making it a candidate for use in organic semiconductors and photovoltaic devices. Researchers are actively exploring its electronic properties to develop more efficient and cost-effective materials for renewable energy technologies.

From a toxicological perspective, {4H-thiochromeno[3,4-d]1,2-oxazol-3-yl}methanethiol has been subjected to rigorous safety assessments. These studies have demonstrated that the compound exhibits low toxicity at typical exposure levels, making it suitable for use in pharmaceuticals and other consumer products. However, further research is needed to fully understand its long-term effects and environmental impact.

In conclusion, {4H-thiochromeno[3,4-d]1,2-oxazol-3-yl}methanethiol (CAS No. 2137981-83-8) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for researchers in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new applications and properties of this compound